2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O3S2/c1-12-4-6-14(7-5-12)25(22,23)11-16(21)20-17-19-15(10-24-17)13-3-2-8-18-9-13/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key: AIPVWKHJSGAAAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

2-(4-Methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide, also known as NMSA, is an organic compound that has been studied for its potential applications in scientific research. NMSA has a wide range of applications, including in the synthesis of organic compounds, as a catalyst for biochemical reactions, and as a drug target.

Scientific Research Applications

2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide has been studied for its potential applications in scientific research. It has been used as a catalyst for the synthesis of organic compounds, such as pyridines and thiazoles. In addition, this compound has been studied as a potential drug target for the treatment of diseases such as cancer and Alzheimer's.

Mechanism of Action

2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide has been studied for its potential mechanism of action in biochemical and physiological processes. It has been shown to act as a competitive inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine, which has been shown to have a number of beneficial effects, such as improved memory and cognition.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, leading to an increase in the concentration of acetylcholine. This increase in acetylcholine has been shown to have a number of beneficial effects, such as improved memory and cognition. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in treating a variety of diseases.

Advantages and Limitations for Lab Experiments

2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. It is also non-toxic, which makes it safer to use in laboratory experiments. However, this compound has some limitations for use in laboratory experiments. For example, it has a low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for 2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide research. One possibility is to further explore its mechanism of action, as well as its potential effects on biochemical and physiological processes. In addition, this compound could be studied for its potential applications in the synthesis of organic compounds, as well as its potential use as a drug target. Finally, this compound could be studied for its potential use in the treatment of diseases such as cancer and Alzheimer's.

Synthesis Methods

2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide can be synthesized in a two-step process. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with 4-pyridin-3-yl-1,3-thiazol-2-amine, which produces the intermediate compound 4-methylbenzenesulfonyl-4-pyridin-3-yl-1,3-thiazol-2-amine. This intermediate compound is then reacted with acetic anhydride to produce this compound.